N-[1-(5-fluoropyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine

• IUPAC Name: (5-fluoropyridin-3-yl)-[3-(pyrimidin-4-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C13H12FN5O/c14-10-3-9(4-16-5-10)13(20)19-6-11(7-19)18-12-1-2-15-8-17-12/h1-5,8,11H,6-7H2,(H,15,17,18)
• InChI Key: YTZLWUIVMJKQHU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CN=C2)F)NC3=NC=NC=C3
• Molecular Formula: C13H12FN5O
• Molecular Weight: 273.27 g/mol

Description

N-[1-(5-fluoropyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) inhibitor that is used in the treatment of non-small cell lung cancer (NSCLC). It is a highly potent and selective inhibitor of the T790M resistance mutation, which is a common cause of resistance to first-generation EGFR inhibitors.

Scientific Research Applications

Metabolic Pathway Studies

One of the applications of compounds related to N-[1-(5-fluoropyridine-3-carbonyl)azetidin-3-yl]pyrimidin-4-amine involves the study of metabolic pathways, particularly biotransformation processes in β-secretase inhibitors. For example, the biotransformation of aminoisoindoles, which are structurally similar, was studied extensively to understand their metabolic fate, revealing complex pathways including N-oxidation of pyridine and/or pyrimidine rings and unique ring contraction processes (Lindgren et al., 2013).

Antimicrobial and Antitubercular Activities

Another significant application is in the field of antimicrobial and antitubercular drug development. Compounds with the pyrimidin-4-amine structure have been synthesized and tested for their activity against various bacterial and fungal strains, as well as Mycobacterium tuberculosis. These studies are crucial for the design of new antibacterial and antituberculosis agents (Chandrashekaraiah et al., 2014).

Antidepressant and Nootropic Agents

Compounds with a similar structure have also been synthesized and evaluated for potential use as antidepressant and nootropic (cognitive enhancing) agents. Studies involving the synthesis of Schiff’s bases and azetidinones and their subsequent evaluation for antidepressant and nootropic activities show the potential of these compounds in central nervous system (CNS) therapeutic applications (Thomas et al., 2016).

Photostability Enhancement in Fluorophores

Azetidinyl substitution, related to the azetidine moiety in the compound's name, has been investigated for enhancing the photostability of fluorophores. This application is crucial in improving the performance of fluorescent dyes, especially in areas like biological imaging where photostability is a critical parameter (Gandioso et al., 2018).

Pesticidal Activities

Structures similar to this compound have also been explored for their pesticidal activities. Novel compounds synthesized with pyrimidin-4-amine derivatives have shown promising results in insecticidal and fungicidal activities, indicating the potential use of these compounds in agricultural applications (Liu et al., 2021).